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Introduction

Digoxigenin (DIG) is a small steroid molecule, a hapten, found exclusively in the plants of the
Digitalis genus. Due to its high antigenicity and the absence of an endogenous equivalent in
animal tissues, the DIG system has become a cornerstone for a multitude of molecular biology
applications. The system relies on the highly specific recognition of DIG-labeled molecules by
anti-digoxigenin antibodies. This technical guide provides an in-depth overview of the core
principles of anti-DIG antibodies, their specificity, and their application in various experimental
contexts, complete with detailed protocols and quantitative data.

The utility of the DIG system lies in its versatility. Biomolecules such as nucleic acids (DNA and
RNA) and proteins can be covalently labeled with digoxigenin. These labeled molecules can
then be detected with high sensitivity and specificity using anti-DIG antibodies, which can be
conjugated to enzymes, fluorophores, or other reporter molecules. This indirect detection
method offers significant signal amplification and a low background, making it a superior
alternative to direct labeling in many scenarios.

Production of Anti-Digoxigenin Antibodies

Anti-digoxigenin antibodies are available as both monoclonal and polyclonal preparations. The
production of these antibodies follows standard immunological principles.
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» Monoclonal Antibody Production: To generate monoclonal antibodies, mice (typically Balb/c)
are immunized with digoxigenin conjugated to a larger carrier protein, such as Edestin or
Keyhole Limpet Hemocyanin (KLH), to elicit a robust immune response.[1] Spleen cells from
the immunized mice are then fused with myeloma cells to create hybridoma cell lines. These
hybridomas are screened for the production of antibodies with high affinity and specificity for
digoxigenin.

» Polyclonal Antibody Production: Polyclonal antibodies are typically raised in animals like
sheep or goats by immunizing them with a DIG-carrier protein conjugate. The resulting
antiserum contains a heterogeneous population of antibodies that recognize different
epitopes on the digoxigenin molecule.

Click to download full resolution via product page
Caption: Workflow for monoclonal anti-digoxigenin antibody production.

Specificity and Affinity

The hallmark of the DIG system is the high specificity and affinity of the anti-digoxigenin
antibody for its hapten.
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Caption: Principle of digoxigenin labeling and immunodetection.
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The dissociation constant (Kd) for the interaction between anti-digoxigenin antibodies and DIG
is estimated to be approximately 12 nM, indicating a strong binding affinity.[2] This strong
interaction ensures stable complex formation, which is crucial for sensitive detection.

Cross-Reactivity

The specificity of anti-digoxigenin antibodies is exceptionally high. They exhibit minimal cross-
reactivity with other steroids, including those found in mammals like estrogens and androgens.
[3] However, due to structural similarities, some cross-reactivity is observed with related cardiac

glycosides.
Compound Cro-ss-Reactivity with Anti-Digoxigenin
Antibody
Digoxigenin 100%
Digoxin High (often 100%)[1][4]
Digitoxin Moderate[4][5]
Ouabain Negligible[4][5]
Other Steroids (e.g., estrogens, androgens) None Reported[3]
Carrier Protein (e.g., KLH) None Reported[1]

Applications and Recommended Concentrations

Anti-digoxigenin antibodies are employed in a wide array of molecular biology techniques. The
optimal antibody concentration is application-dependent and should be determined empirically.
The following table provides general guidelines.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1670575?utm_src=pdf-body
https://en.wikipedia.org/wiki/Digoxigenin
https://www.benchchem.com/product/b1670575?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/roche/11333089001
https://www.abcam.com/en-us/products/primary-antibodies/digoxigenin-antibody-ab76907
https://www.raybiotech.com/sheep-anti-digoxigenin-ds-pb-00635
https://www.raybiotech.com/sheep-anti-digoxigenin-ds-pb-00635
https://www.bio-rad-antibodies.com/polyclonal/digoxigenin-antibody-3210-0488.html
https://www.raybiotech.com/sheep-anti-digoxigenin-ds-pb-00635
https://www.bio-rad-antibodies.com/polyclonal/digoxigenin-antibody-3210-0488.html
https://www.sigmaaldrich.com/US/en/product/roche/11333089001
https://www.abcam.com/en-us/products/primary-antibodies/digoxigenin-antibody-ab76907
https://www.benchchem.com/product/b1670575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

L Recommended Starting Recommended

Application o .
Dilution Concentration (pg/mL)

ELISA (Coating) N/A 2-4
ELISA (Detection) 1:25- 1:50 2-4
Western Blot (WB) 1:50 - 1:200 05-2
Immunohistochemistry (IHC) 1:50 - 1:200 05-2
In Situ Hybridization (ISH) 1:250 - 1:500 0.2-04

Experimental Protocols

Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol describes an indirect ELISA to quantify a DIG-labeled protein.
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1. Coat Plate:
Incubate with Anti-DIG Antibody
(1 hr, 37°C)
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2. Block:
Add blocking solution
(15 min, 37°C)

ﬁéﬁ

3. Add Sample:
Incubate with DIG-labeled sample
(1 hr, 37°C)

ﬁéﬁ

4. Add Detection Ab:
Anti-DIG-Enzyme Conjugate
(1 hr, 37°C)

o )
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5. Add Substrate:
Incubate until color develops
(RT)

\4

( 6. Read Absorbance: j

(e.g., 405 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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